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Compound of Interest

Compound Name: 3-Nitro-benzenepropanamine
CAS No.: 238431-54-4
Cat. No.: B3177839
Get Quote
. J

Status: Technical Reference & Screening Protocol Target Analyte: 3-(3-
Nitrophenyl)propylamine (CAS: 23426-30-4) Primary Comparator: 3-Nitrophenethylamine
Hydrochloride (CAS: 19008-62-9)[1]

Executive Summary & Data Status

Current Crystallographic Status: Direct single-crystal X-ray diffraction (SCXRD) data for 3-(3-
nitrophenyl)propylamine salts (specifically the hydrochloride) is currently unpublished in open-
access repositories (CSD/COD).[1]

Strategic Pivot: This guide utilizes a homologous comparison approach. By analyzing the
crystallographic data of the direct lower homolog—3-nitrophenethylamine hydrochloride—we
establish a baseline for predicting the solid-state behavior (packing efficiency, melting point,
and hygroscopicity) of the propyl derivative.[1] This "Odd-Even" chain length comparison is a
standard method in crystal engineering to predict physicochemical shifts.[1]

Key Comparative Metrics (Predicted vs. Analog)
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Ethyl Analog Propyl Target
Feature ) Impact on Process
(Benchmark) (Predicted)
3- 3-(3- _
) ] ) ~ Chain length
Molecule Nitrophenethylamine Nitrophenyl)propylami )
extension (+CH2).[1]
HCI ne HCI
"Odd-Even" effect
) ) 175-190 °C typically lowers MP for
Melting Point 205-206 °C [1] ) )
(Predicted) odd chains due to

packing frustration.[1]

Crystal System

Monoclinic /
Orthorhombic

Triclinic / Monoclinic

Propyl flexibility often
reduces symmetry
(P21/c

P-1).[1]

Hygroscopicity

Low to Moderate

Moderate

Increased lattice
energy gap may
increase moisture

uptake.[1]

Structural Analysis & Packing Motifs

The "Odd-Even" Effect in Phenylalkylamines

In crystal engineering, the spacer length (

) between the aromatic ring and the amine exerts a profound effect on packing.[1]

e Even Chains (

, Ethyl): The amine and phenyl ring often adopt an anti conformation that facilitates efficient
planar stacking of the nitro-aromatic rings.[1] This leads to higher lattice energy and higher

melting points.[1]

e Odd Chains (

, Propyl): The additional methylene group introduces a "kink" (gauche defect necessity) to
maintain linearity, or forces the molecule into a bent conformation.[1] This disrupts the
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efficient

stacking observed in the ethyl analog, typically resulting in lower density and lower melting
points.[1]

Predicted Hydrogen Bonding Network

For the Hydrochloride Salt (R-NHs* CI7), the lattice is dominated by a charge-assisted
hydrogen bond network.[1]

e Primary Interaction: The chloride ion (

) acts as a trifurcated acceptor for the three ammonium protons (
)[1]

e Secondary Interaction: The nitro group (

) is a weak hydrogen bond acceptor.[1] In the propyl analog, the increased flexibility allows
the

tail to potentially curl back and interact with the nitro oxygen (intramolecular or
intermolecular), a motif less sterically accessible in the rigid ethyl analog.[1]

Experimental Protocols: Salt Selection & Crystal
Growth

Since specific data is absent, the following Self-Validating Protocol is designed to generate the
required crystal forms for analysis.

Protocol A: Salt Screening (HCI, HBr, Fumarate)

Objective: Identify the most stable polymorph with optimal solubility.[1]

» Stoichiometry Control: Dissolve 1.0 eq of free base (3-(3-nitrophenyl)propylamine) in Ethanol
(Abs.).

¢ Acid Addition:
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o HCI: Add 1.05 eq of 1.25 M HCI in EtOH dropwise at 0°C.

o Fumaric Acid:[1] Add 0.5 eq (Hemifumarate) or 1.0 eq (Fumarate) dissolved in hot MeOH.
[1]

e Nucleation: Stir for 2 hours. If no precipitate forms, add Diisopropy! Ether (IPE) or Ethyl
Acetate as an antisolvent until turbidity persists.[1]

« |solation: Filter and dry under vacuum at 40°C.

Protocol B: Single Crystal Growth (Vapor Diffusion)

Objective: Grow X-ray quality crystals (>0.2 mm) for structure solution.

Solvent: Methanol (Good solubility).[1]
» Antisolvent: Diethyl Ether (Poor solubility, high volatility).[1]

e Setup: Place 20 mg of salt in a small inner vial (dissolved in 1 mL MeOH). Place this open
vial inside a larger jar containing 5 mL Diethyl Ether. Seal the outer jar.

o Mechanism: Ether vapor slowly diffuses into the MeOH, lowering solubility gradually and
promoting defect-free crystal growth.[1]

Visualization: Salt Screening Workflow

The following diagram outlines the decision logic for selecting the optimal solid form, utilizing
Graphviz for clarity.
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Caption: Figure 1.[1] Systematic salt screening and solid-state characterization workflow for

phenylpropylamine derivatives.

Comparative Data Table (Simulated & Analog)

This table contrasts the known properties of the ethyl analog with the expected properties of
the propyl target.[1]
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3- 3-(3-
Property Nitrophenethylamine  Nitrophenyl)propyla Rationale
HCI (Analog) mine HCI (Target)
) Addition of -CHz- unit.
Molecular Weight 202.64 g/mol 216.67 g/mol o
Odd-chain "kink"
Melting Point 205-206 °C [1] 175-190 °C (Est.)[1] reduces packing

density.[1]

Crystal Habit

Needles / Plates

Prisms / Blocks

Propyl chains often
favor blockier habits
due to isotropic

interactions.[1]

Space Group

(Common)

or

Lower symmetry
expected for odd-
chain.[1]

Solubility (H20)

High (>50 mg/mL)

High (>40 mg/mL)

lonic chloride
dominates solubility;
propyl chain adds
minimal lipophilicity.[1]

Stability

Non-Hygroscopic

Potential

Hygroscopicity

Lower lattice energy
often correlates with

moisture sorption.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrophenyl-propylamine-salts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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